Cas no 179249-43-5 (Hydroperoxide, 3-(1-methylethyl)-2-cyclohexen-1-yl (9CI))

• Product Name: Hydroperoxide, 3-(1-methylethyl)-2-cyclohexen-1-yl (9CI)
• CAS No: 179249-43-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 113130
• PubChem ID: 10558861
• Update Time: 2025-04-18

Hydroperoxide, 3-(1-methylethyl)-2-cyclohexen-1-yl (9CI) Chemical and Physical Properties

Names and Identifiers

• Hydroperoxide, 3-(1-methylethyl)-2-cyclohexen-1-yl (9CI)
• 3-hydroperoxy-1-propan-2-ylcyclohexene
• DTXSID40441655
• 179249-43-5

• Inchi： 1S/C9H16O2/c1-7(2)8-4-3-5-9(6-8)11-10/h6-7,9-10H,3-5H2,1-2H3
• InChI Key： QQTXERCLWKUTKH-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(C)C)CCC1)O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides Organic hydroperoxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides